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Compound of Interest

Compound Name: D-Moses

Cat. No.: B12371973 Get Quote

In the dynamic landscape of scientific research, investigators frequently work with novel or

uncharacterized compounds. "D-Moses," identified as the inactive enantiomer and negative

control for the potent PCAF bromodomain inhibitor L-Moses, is one such compound where

detailed public safety information is not readily available.[1] The product is also listed as

discontinued by at least one supplier.

When a specific Safety Data Sheet (SDS) is unavailable, a conservative approach based on

established laboratory safety principles is paramount. This guide provides essential safety and

logistical information for handling D-Moses or any research compound with unknown hazard

profiles, ensuring the well-being of laboratory personnel and the integrity of the research.

Risk Assessment and General Precautions
Given that D-Moses is a white to beige powder and soluble in DMSO, and intended for

laboratory research, it should be handled with the assumption that it may be biologically active

and potentially hazardous. Always handle D-Moses within a certified chemical fume hood.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling D-Moses.
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PPE Category Recommendation

Eye Protection
ANSI Z87.1-compliant safety glasses with side

shields or splash goggles.

Hand Protection

Nitrile gloves. Consider double-gloving,

especially during weighing and dissolution.

Change gloves immediately if contaminated.

Body Protection

A fully buttoned laboratory coat. Consider a

chemically resistant apron if there is a risk of

splashing.

Respiratory

A NIOSH-approved respirator may be necessary

for operations with a high potential for

aerosolization or if working outside a fume hood.

Consult your institution's EHS.

Handling and Operational Plan
A systematic approach to handling minimizes the risk of exposure and contamination.

Preparation: Before handling D-Moses, ensure the chemical fume hood is functioning

correctly. Prepare all necessary equipment, including spatulas, weigh boats, and solvent

dispensers.

Weighing: Conduct all weighing of the powdered D-Moses within the fume hood. Use a

dedicated spatula and weigh boat.

Dissolution: Add the solvent (e.g., DMSO) to the weighed D-Moses slowly to avoid

splashing.

Storage: Store D-Moses at 2-8°C, as recommended. Ensure the container is tightly sealed

and clearly labeled.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure a safe laboratory

environment.
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Solid Waste: All solid waste contaminated with D-Moses, including gloves, weigh boats, and

paper towels, should be collected in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Solutions containing D-Moses should be collected in a designated, sealed,

and clearly labeled hazardous liquid waste container. Do not dispose of D-Moses solutions

down the drain.

Container Disposal: Empty D-Moses containers should be triple-rinsed with an appropriate

solvent. The rinsate should be collected as hazardous liquid waste.

Workflow for Safe Handling of D-Moses
The following diagram illustrates the logical workflow for the safe handling and disposal of D-
Moses.
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Workflow for handling D-Moses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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